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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

Cat. No.: B074651 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the tendering of cellulosic fibers

when using the sulfur dye C.I. 53120.

Frequently Asked Questions (FAQs)
Q1: What is C.I. 53120 and why does it cause tendering of cellulosic fibers?

A1: C.I. 53120 is a sulfur dye. Tendering, or the loss of tensile strength in cellulosic fibers like

cotton, occurs through two primary mechanisms when using this dye:

Photochemical Degradation: When exposed to light and moisture, some sulfur dyes,

particularly yellow, brown, and khaki shades, can catalyze the formation of hydrogen

peroxide (H₂O₂). This reactive oxygen species then chemically attacks and breaks down the

cellulose polymer chains, leading to fiber weakening.

Hydrolytic Degradation: During storage, residual sulfur from the dyeing process can slowly

oxidize in the presence of atmospheric moisture to form sulfuric acid (H₂SO₄). This strong

acid hydrolyzes the glycosidic bonds in the cellulose, causing a significant reduction in fiber

strength.[1]

Q2: What are the primary signs of fiber tendering?
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A2: The most common indicator of fiber tendering is a noticeable loss of strength. This can

manifest as fabrics tearing more easily than expected under normal handling. In severe cases,

the material may feel brittle or "tender" to the touch. For quantitative assessment, a significant

decrease in tensile strength as measured by standardized tests is the definitive sign of

tendering.

Q3: Are there any preventative measures that can be taken during the dyeing process to

minimize tendering?

A3: Yes, several strategies can be employed during the dyeing process to mitigate tendering:

Use of Alternative Reducing Agents: Replacing the traditional sodium sulfide reducing agent

with reducing sugars (e.g., glucose, fructose) can offer a more environmentally friendly

dyeing system.[2][3][4][5] While primarily aimed at reducing effluent toxicity, some studies

suggest that the choice of reducing agent can influence the final properties of the dyed

fabric.

Incorporation of UV Absorbers: Adding UV absorbers to the dye bath can help protect the

cellulosic fibers from photochemical degradation. Benzophenone-based UV absorbers are

one type that can be used. These compounds preferentially absorb UV radiation and

dissipate it as heat, thus preventing the initiation of the photochemical reactions that lead to

tendering.[6][7][8]

Addition of Antioxidants: While less documented specifically for sulfur dyeing in the initial

search, the use of antioxidants could theoretically inhibit the oxidative processes that lead to

both hydrogen peroxide and sulfuric acid formation. One study mentioned the use of an

organosilicon antioxidant to reduce the oxidation of the leuco compound.[9]

Q4: What after-treatments can be applied to prevent tendering?

A4: After-treatments are a common and effective way to prevent the delayed tendering of

sulfur-dyed cellulosic fibers during storage:

Alkaline Rinsing: A thorough rinse with a dilute solution of soda ash (sodium carbonate) after

dyeing helps to neutralize any residual acidic compounds and prevent the formation of

sulfuric acid.[10]
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Dichromate and Acetic Acid Treatment: A classic after-treatment involves treating the dyed

material with a solution of potassium dichromate and acetic acid. This helps to fully oxidize

the dye and remove any unstable sulfur compounds that could later lead to acid formation.

[10][11]

Sodium Acetate Treatment: Rinsing with a sodium acetate solution can help to buffer the

fabric and neutralize any sulfuric acid that may form, converting it to the less harmful acetic

acid.[7][12]

Lanthanum Triacetate Treatment: Research has shown that an after-treatment with

lanthanum triacetate can improve the strength retention of sulfur-dyed fabrics after aging.[10]

[13]
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Issue Possible Cause(s) Recommended Solution(s)

Fabric tears easily after dyeing

and exposure to light.

Photochemical degradation

due to the formation of

hydrogen peroxide.

1. Incorporate a UV absorber

(e.g., a benzophenone

derivative) into the dye bath

during the dyeing process. 2.

For future dyeings, consider

using a sulfur dye from a

different color group (e.g.,

blues and greens) if the

application allows, as they

have been shown to have a

protective effect.

Fabric becomes brittle and

weak after a period of storage.

Hydrolytic degradation caused

by the formation of sulfuric acid

from residual sulfur.

1. Implement a thorough after-

treatment process. A rinse with

a 5 g/L soda ash solution

followed by drying without

rinsing is an effective measure.

[10] 2. Alternatively, treat the

dyed material with a solution of

1-3% potassium dichromate

and 1-3% acetic acid at 60°C

for 30 minutes, followed by a

thorough rinse.[10] 3. A

treatment with sodium acetate

can also be beneficial.[7][12]

Uneven dyeing and patches of

weakened fabric.

Uneven application of the dye

or localized concentration of

residual chemicals. This can

be exacerbated by the

presence of iron impurities,

which can catalyze tendering.

1. Ensure thorough mixing of

the dye bath and proper

circulation of the fabric during

dyeing. 2. Use a sequestering

agent in the dye bath to

chelate any iron ions present

in the water or on the fabric. 3.

For stripping uneven dyeing, a

warm solution of sodium

sulfide in the presence of a

leveling agent can be used,
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but this should be followed by

a thorough washing and a

preventative after-treatment to

avoid further tendering.[10]

Experimental Protocols
Protocol 1: Standard Sulfur Dyeing of Cotton with C.I.
53120

Preparation of the Dye Bath:

Weigh the required amount of C.I. 53120.

Make a paste with a small amount of water and the calculated amount of sodium sulfide

(reducing agent).

Add boiling water to the paste to dissolve the dye completely.

Dilute the dye solution to the final volume in the dyeing vessel.

Add soda ash to maintain an alkaline pH.

Add a wetting agent and a sequestering agent to the dye bath.

Dyeing Procedure:

Introduce the wetted-out cellulosic fabric into the dye bath.

Raise the temperature to 85-95°C and maintain for 45-60 minutes.

Add Glauber's salt (sodium sulfate) in portions to aid exhaustion of the dye onto the fiber.

Continue dyeing for another 30-45 minutes.

Oxidation and Rinsing:

Remove the fabric from the dye bath and squeeze out the excess liquor.
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Allow the fabric to air oxidize for 10-15 minutes.

Alternatively, for chemical oxidation, treat the fabric in a bath containing an oxidizing agent

like potassium dichromate or sodium bromate at a slightly acidic pH.[7] Note: Hydrogen

peroxide is generally not recommended for oxidizing sulfur black dyes as it can lead to a

loss of colorfastness.

Rinse the fabric thoroughly with cold water.

Soaping:

Treat the fabric in a soaping bath with a non-ionic detergent at 70-80°C for 10-15 minutes

to remove any unfixed dye.

Rinse thoroughly and dry.

Protocol 2: Incorporation of a UV Absorber during
Dyeing

Follow steps 1 and 2 of Protocol 1.

Addition of UV Absorber:

Select a water-dispersible UV absorber formulation, such as a benzophenone-based

product.

Disperse the recommended amount of the UV absorber (typically 1-3% on the weight of

the fabric) in warm water.

Add the dispersion to the dye bath before introducing the fabric.

Proceed with the dyeing, oxidation, rinsing, and soaping steps as described in Protocol 1.

Protocol 3: After-treatment with Soda Ash
After the final rinse of the standard dyeing procedure (Protocol 1, step 4), prepare a fresh

bath.
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Prepare a solution containing 5 g/L of soda ash (sodium carbonate).

Immerse the dyed and rinsed fabric in this solution and agitate for 10-15 minutes at room

temperature.

Remove the fabric, squeeze out the excess liquor, and dry without further rinsing.[10]

Protocol 4: Evaluation of Tendering
Accelerated Aging:

Condition the dyed fabric samples (both treated and untreated) according to AATCC Test

Method 26, "Ageing of Sulfur-Dyed Textiles: Accelerated".[11][14][15] This typically

involves exposing the specimens to a moist, high-temperature atmosphere for a specified

period.

Tensile Strength Testing:

Cut the aged and un-aged fabric samples into strips of specified dimensions.

Determine the breaking force and elongation of the fabric strips using a constant-rate-of-

extension (CRE) tensile testing machine, following the procedure outlined in ASTM D5035,

"Standard Test Method for Breaking Force and Elongation of Textile Fabrics (Strip

Method)".[1][16][17][18]

Calculate the percentage loss in tensile strength for each sample.

Quantitative Data Summary
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Treatment Description

Reported Effect on

Tensile Strength

Retention

Reference

None (Control)
Standard sulfur dyeing

process.

Baseline for

comparison.
-

After-treatment with

Soda Ash

Rinsing with a 5 g/L

sodium carbonate

solution after dyeing.

Helps to neutralize

residual acidity, thus

preventing hydrolytic

degradation during

storage.

[10]

After-treatment with

K₂Cr₂O₇ and

CH₃COOH

Treatment with 1-3%

potassium dichromate

and 1-3% acetic acid

at 60°C for 30

minutes.

A standard and

effective method to

stabilize the dye and

prevent acid

formation.

[10]

After-treatment with

Lanthanum Triacetate

Application of 1%

(w/w) lanthanum

triacetate via a

padding procedure.

Reported to improve

strength retention by

almost 100% after

aging.

[10][13]

Use of Reducing

Sugars

Replacing sodium

sulfide with glucose or

other reducing sugars.

Primarily an

environmental benefit;

reported to give

comparable color

strength and wash

fastness to

conventional methods.

[2][4][5][19] The direct

impact on preventing

tendering needs

further quantitative

comparison.

Incorporation of UV

Absorbers

Addition of a

benzophenone-based

Can reduce

photochemical

degradation by
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UV absorber to the

dye bath.

absorbing harmful UV

radiation.[6][7][8]

Specific quantitative

data on tensile

strength retention with

C.I. 53120 was not

found in the initial

search.

Visualizations
Caption: Mechanisms of Cellulosic Fiber Tendering by C.I. 53120.

Caption: Experimental Workflow for Preventing and Evaluating Tendering.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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